Cas no 1011350-11-0 (5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester)
1011350-11-0 structure
Product Name:5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
CAS No:1011350-11-0
MF:C10H9N3O5
MW:251.195562124252
CID:2144370
Update Time:2023-08-04
5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-(3-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
- JTIRHOYFDMPXPY-UHFFFAOYSA-N
- 5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
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- Inchi: 1S/C10H9N3O5/c1-17-10(14)8-3-2-7(18-8)6-12-5-4-9(11-12)13(15)16/h2-5H,6H2,1H3
- InChI Key: JTIRHOYFDMPXPY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1CN1C=CC([N+](=O)[O-])=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 332
- Topological Polar Surface Area: 103
5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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